Cas no 819850-22-1 (1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI))

1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI) structure
819850-22-1 structure
Product Name:1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
CAS No:819850-22-1
MF:C12H11NO3
MW:217.220643281937
CID:715690
Update Time:2024-02-04

1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol, 4-(4-aminophenoxy)- (9CI)
    • 4-(4-aminophenoxy)benzene-1,3-diol
    • 1,3-Benzenediol, 4-(4-aminophenoxy)-
    • Inchi: 1S/C12H11NO3/c13-8-1-4-10(5-2-8)16-12-6-3-9(14)7-11(12)15/h1-7,14-15H,13H2
    • InChI Key: ALPMNMZRETZIRZ-UHFFFAOYSA-N
    • SMILES: C1(O)=CC=C(OC2=CC=C(N)C=C2)C(O)=C1

Computed Properties

  • Exact Mass: 217.074
  • Monoisotopic Mass: 217.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 75.7A^2

Experimental Properties

  • Density: 1.364±0.06 g/cm3(Predicted)
  • Boiling Point: 437.8±28.0 °C(Predicted)
  • pka: 9.32±0.35(Predicted)
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